N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C23H17ClN4OS/c24-19-9-7-16(8-10-19)21-26-23-28(27-21)20(14-30-23)11-12-25-22(29)18-6-5-15-3-1-2-4-17(15)13-18/h1-10,13-14H,11-12H2,(H,25,29)
• InChI Key: UJSXDYHUBWTCJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NCCC3=CSC4=NC(=NN34)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H17ClN4OS
• Molecular Weight: 432.9 g/mol

Description

“N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-naphthamide” is a complex organic compound. It contains a thiazolo[3,2-b][1,2,4]triazole core, which is a type of heterocyclic compound. Heterocyclic compounds like this have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Chemopreventive and Chemotherapeutic Effects on Cancer

Mercapto-substituted 1,2,4-triazoles, such as our compound of interest, play a crucial role in cancer research. These compounds have been investigated for their chemopreventive and chemotherapeutic effects. They serve as a basic nucleus for various heterocyclic compounds with biological applications in medicine. .

Taribavirin (Viramidine): Although not yet approved for pharmaceutical use, taribavirin (also known as viramidine) is a triazole-based antiviral drug. .

Anti-HIV Activity: Certain compounds containing the triazole ring have been investigated as treatments for HIV-1. .

Anticancer Potential

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Intramolecular Cyclization and Antinociceptive Activity

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Future Drug Development

Given its unique structure and potential biological activities, further research is warranted to explore its therapeutic applications. Investigating its interactions with specific molecular targets and cellular pathways could reveal additional uses.

Future Directions

The future directions for research on “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-naphthamide” and similar compounds could include further exploration of their biological activities, optimization of their synthesis processes, and investigation of their mechanisms of action.

Mechanism of Action

Target of Action

Thiazoles and triazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant

Biochemical Pathways

Thiazoles and triazoles can affect a variety of pathways due to their broad spectrum of biological activities .

Result of Action

Thiazoles and triazoles can induce a variety of effects due to their broad spectrum of biological activities .